19-Aldoandrostenedione
19-Aldoandrostenedione
3,17-dioxoandrost-4-en-19-al is an androstanoid that is androst-4-en-19-al substituted by oxo groups at positions 3 and 17. It has a role as a human metabolite. It is a 17-oxo steroid, a 19-oxo steroid, an androstanoid, a steroid aldehyde and a 3-oxo-Delta(4) steroid. It derives from an androst-4-ene-3,17-dione.
Brand Name:
Vulcanchem
CAS No.:
968-49-0
VCID:
VC20852491
InChI:
InChI=1S/C19H24O3/c1-18-8-7-16-14(15(18)4-5-17(18)22)3-2-12-10-13(21)6-9-19(12,16)11-20/h10-11,14-16H,2-9H2,1H3/t14-,15-,16-,18-,19+/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34C=O
Molecular Formula:
C19H24O3
Molecular Weight:
300.4 g/mol
19-Aldoandrostenedione
CAS No.: 968-49-0
Cat. No.: VC20852491
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,17-dioxoandrost-4-en-19-al is an androstanoid that is androst-4-en-19-al substituted by oxo groups at positions 3 and 17. It has a role as a human metabolite. It is a 17-oxo steroid, a 19-oxo steroid, an androstanoid, a steroid aldehyde and a 3-oxo-Delta(4) steroid. It derives from an androst-4-ene-3,17-dione. |
|---|---|
| CAS No. | 968-49-0 |
| Molecular Formula | C19H24O3 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | (8R,9S,10S,13S,14S)-13-methyl-3,17-dioxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde |
| Standard InChI | InChI=1S/C19H24O3/c1-18-8-7-16-14(15(18)4-5-17(18)22)3-2-12-10-13(21)6-9-19(12,16)11-20/h10-11,14-16H,2-9H2,1H3/t14-,15-,16-,18-,19+/m0/s1 |
| Standard InChI Key | XRCFMDPVHKVRDJ-BGJMDTOESA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=CC(=O)CC[C@]34C=O |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34C=O |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34C=O |
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